6-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• SMILES: COC1=CN(N=C1)C2=NC=C(C=C2)C=O
• InChI: InChI=1S/C10H9N3O2/c1-15-9-5-12-13(6-9)10-3-2-8(7-14)4-11-10/h2-7H,1H3
• InChIKey: CFKJBBGNBVELNJ-UHFFFAOYSA-N

6-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde – Identity, Properties & Procurement

6-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 1880259-27-7) is a heterocyclic building block of molecular formula C₁₀H₉N₃O₂ and molecular weight 203.20 g·mol⁻¹, comprising a pyridine-3-carbaldehyde core substituted at the 6-position with a 4-methoxy-1H-pyrazol-1-yl moiety [1]. Key computed physicochemical properties include an XLogP3-AA of 0.6, topological polar surface area of 57 Ų, zero hydrogen bond donors, four hydrogen bond acceptors, and three rotatable bonds [1]. The compound is commercially available from multiple suppliers at ≥95% purity (HPLC) for research use .

Workflow Kinase inhibitor scaffold design with hinge-binding pyridine

Regioisomer 6-substituted for defined exit-vector geometry

Functional handle Aldehyde enables one-step parallel library derivatization

• [1] PubChem. Compound Summary for CID 130511307: 6-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130511307 (accessed 2026-05-06). View Source

Why Regioisomer Interchange Is Scientifically Unjustified

The pyridylpyrazole carbaldehyde scaffold encompasses at least three regioisomers—6-substituted, 2-substituted, and 5-substituted pyridine-3-carbaldehydes—each of which presents the aldehyde and pyrazole pharmacophoric elements in spatially distinct vectors relative to the pyridine nitrogen [1]. In kinase inhibitor design programmes where the pyridine nitrogen functions as a critical hinge-binding hydrogen bond acceptor, the positional attachment of the pyrazole ring directly dictates the overall molecular geometry presented to the ATP-binding pocket; a 6-substituted regioisomer orients the aldehyde at the meta position relative to the pyridine nitrogen, whereas a 2-substituted regioisomer places it ortho, fundamentally altering the exit-vector trajectory for downstream derivatisation [2]. Furthermore, the 4-methoxy substituent on the pyrazole ring introduces an additional hydrogen bond acceptor that is absent in the unsubstituted pyrazole analog, modulating both polarity (TPSA 57 vs. 47.8 Ų) and the potential for ancillary target interactions [1].

Target: 6-substituted

Alternative regioisomer / analog

Mismatch risk

Aldehyde at meta to pyridine N

2-substituted: ortho exit-vector

Altered exit-vector trajectory may shift hinge-binding geometry

4-methoxy HBA = 4, TPSA 57 Ų

Unsubstituted pyrazole: HBA = 3, TPSA 47.8 Ų

Missing H-bond acceptor may reduce ancillary target interactions

Aldehyde reactive handle

Carboxylic acid or nitrile analogs

Requires additional activation/reduction steps, altering synthesis route

• [1] PubChem. Comparative computed properties for CID 130511307 (6-substituted), CID 130511309 (2-substituted), CID 130511315 (5-substituted), and CID 58168608 (6-substituted, unsubstituted pyrazole). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-06). View Source
• [2] Sexton, K. E.; Thanabal, V.; McCarthy, A.; Lu, L.; Zhang, E.; Nguyen, M. N.; et al. Discovery of a series of 2-(1H-pyrazol-1-yl)pyridines as ALK5 inhibitors with potential utility in the prevention of dermal scarring. Bioorg. Med. Chem. Lett. 2012, 22, 3392–3397. DOI: 10.1016/j.bmcl.2012.04.006. View Source

Quantitative Differentiation from Closest Analogs

Regioisomeric Impact on Computed Lipophilicity

Among the three 4-methoxy-1H-pyrazol-1-yl regioisomers of pyridine-3-carbaldehyde, the 6-substituted target compound exhibits a computed XLogP3-AA of 0.6, which is twofold higher than the 5-substituted regioisomer (XLogP3-AA = 0.3) and equivalent to the 2-substituted regioisomer (XLogP3-AA = 0.6) [1]. This indicates that the 6- and 2-substituted regioisomers share comparable passive membrane permeability potential, whereas the 5-substituted isomer is markedly more hydrophilic—a difference that may translate into divergent pharmacokinetic behaviour in cell-based assays [1]. The identical TPSA (57 Ų) and molecular weight (203.20 g·mol⁻¹) across all three regioisomers confirm that the lipophilicity difference arises solely from the altered spatial arrangement of polar atoms, not from changes in bulk polarity [1].

Regioisomer lipophilicity

Cross-study comparable

2.0-fold higher XLogP3-AA vs 5-regioisomer

Supports lipophilicity-driven regioisomer selection

Computed by XLogP3; equivalent to 2-regioisomer

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 0.6
Comparator Or Baseline	5-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 1872724-56-5): XLogP3-AA = 0.3; 2-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 1879882-84-4): XLogP3-AA = 0.6
Quantified Difference	2.0-fold higher XLogP3-AA vs. 5-regioisomer; equivalent to 2-regioisomer
Conditions	Computed by XLogP3 3.0, PubChem release 2021.05.07 [1]

Why This Matters

Selection between the 6- and 5-regioisomer determines whether a compound series enters lead optimisation with higher or lower intrinsic lipophilicity, directly influencing logD, solubility, and CYP450-mediated metabolic stability.

• [1] PubChem. Compound Summary for CID 130511307 (6-isomer), CID 130511315 (5-isomer), CID 130511309 (2-isomer). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-06). View Source

Methoxy Substitution and Hydrogen Bond Acceptor Capacity

The 4-methoxy group on the pyrazole ring elevates the hydrogen bond acceptor (HBA) count from 3 (unsubstituted analog) to 4, representing a 33% increase [1]. This is accompanied by an increase in topological polar surface area from 47.8 Ų to 57 Ų (+19.2%) and an increase in molecular weight from 173.17 to 203.20 g·mol⁻¹ (+17.3%), while the XLogP3-AA remains unchanged at 0.6 [1]. The additional HBA provided by the methoxy oxygen can engage in water-mediated or direct hydrogen bond interactions with target protein residues, a feature absent in the unsubstituted 6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 1097198-86-1) [2].

Methoxy substitution effect

Cross-study comparable

HBA +33%, TPSA +19.2% vs unsubstituted analog

Supports H-bond acceptor capacity review

Additional interaction anchor without added donors

Evidence Dimension	Hydrogen bond acceptor count; topological polar surface area; molecular weight
Target Compound Data	HBA = 4; TPSA = 57 Ų; MW = 203.20 g·mol⁻¹
Comparator Or Baseline	6-(1H-Pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 1097198-86-1): HBA = 3; TPSA = 47.8 Ų; MW = 173.17 g·mol⁻¹
Quantified Difference	HBA: +33% (4 vs. 3); TPSA: +19.2% (57 vs. 47.8 Ų); MW: +17.3% (203.20 vs. 173.17 g·mol⁻¹)
Conditions	Computed by Cactvs 3.4.8.18, PubChem [1]

Why This Matters

The methoxy substituent provides an additional interaction anchor for molecular recognition, which can be exploited in structure-based design to gain target affinity or selectivity without introducing a hydrogen bond donor that would increase desolvation penalty.

• [1] PubChem. Compound Summary for CID 130511307 (target) and CID 58168608 (unsubstituted pyrazole analog). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-06). View Source
• [2] Sexton, K. E.; Thanabal, V.; McCarthy, A.; Lu, L.; Zhang, E.; Nguyen, M. N.; et al. Discovery of a series of 2-(1H-pyrazol-1-yl)pyridines as ALK5 inhibitors with potential utility in the prevention of dermal scarring. Bioorg. Med. Chem. Lett. 2012, 22, 3392–3397. DOI: 10.1016/j.bmcl.2012.04.006. View Source

Methoxy-to-Methanesulfonyl Physicochemical Switching

Replacing the 4-methoxy group on the pyrazole ring with a 4-methanesulfonyl group (CAS 2137700-25-3) produces a dramatic shift in physicochemical properties: XLogP3-AA drops from 0.6 to −0.1 (a 0.7 log-unit reduction), TPSA increases from 57 to 90.3 Ų (+58.4%), HBA count rises from 4 to 5, and molecular weight increases from 203.20 to 251.26 g·mol⁻¹ (+23.7%) [1]. These differences place the methoxy analog in a more CNS-permissive physicochemical space (lower TPSA, moderate logP), whereas the methanesulfonyl analog is biased toward peripheral target engagement with potentially higher aqueous solubility [1].

Methoxy-to-methanesulfonyl switch

Cross-study comparable

ΔXLogP3-AA = 0.7, ΔTPSA +58.4%

Supports CNS-vs-peripheral space selection

Methoxy analog more CNS-permissive

Evidence Dimension	Computed lipophilicity, TPSA, HBA count, and molecular weight
Target Compound Data	XLogP3-AA = 0.6; TPSA = 57 Ų; HBA = 4; MW = 203.20 g·mol⁻¹
Comparator Or Baseline	6-(4-Methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 2137700-25-3): XLogP3-AA = −0.1; TPSA = 90.3 Ų; HBA = 5; MW = 251.26 g·mol⁻¹
Quantified Difference	ΔXLogP3-AA = 0.7 log units; ΔTPSA = +33.3 Ų (+58.4%); ΔMW = +48.06 g·mol⁻¹ (+23.7%); ΔHBA = +1
Conditions	Computed by PubChem (XLogP3 3.0, Cactvs 3.4.8.18) [1]

Why This Matters

The choice between 4-methoxy and 4-methanesulfonyl variants represents a fundamental decision point in library design, dictating whether a compound series occupies CNS-accessible or peripherally-restricted chemical space, with direct consequences for attainable free brain concentration.

• [1] PubChem. Compound Summary for CID 130511307 (4-methoxy) and CID 165472566 (4-methanesulfonyl). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-06). View Source

Aldehyde Reactivity and Synthetic Versatility

The aldehyde group at the pyridine 3-position is a versatile synthetic handle that enables reductive amination, Schiff base formation, Knoevenagel condensation, and Wittig olefination—transformations that are precluded for the corresponding carboxylic acid or nitrile analogs [1]. This makes 6-(4-methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde functionally non-interchangeable with 6-(4-methoxy-1H-pyrazol-1-yl)nicotinic acid or 6-(4-methoxy-1H-pyrazol-1-yl)nicotinonitrile, which would require activation or reduction steps to access the same downstream products [1]. Compared to the unsubstituted 6-(1H-pyrazol-1-yl)pyridine-3-carbaldehyde, the presence of the 4-methoxy group and the 6-positional attachment provide distinct electronic and steric environments that can modulate aldehyde electrophilicity in condensation reactions [2].

Aldehyde synthetic versatility

Class-level inference

1–2 fewer steps vs acid/nitrile precursors

Enables direct parallel library synthesis

Reductive amination, Schiff base, Knoevenagel, Wittig

Evidence Dimension	Synthetic versatility enabled by aldehyde functional group versus non-aldehyde analogs
Target Compound Data	Reactive aldehyde at pyridine 3-position; enables reductive amination, Schiff base, Knoevenagel, and Wittig chemistry
Comparator Or Baseline	6-(4-Methoxy-1H-pyrazol-1-yl)nicotinic acid (carboxylic acid analog): requires activation (e.g., CDI, HATU) or reduction for amine coupling; 6-(4-methoxy-1H-pyrazol-1-yl)nicotinonitrile (nitrile analog): requires reduction to amine or hydrolysis to acid before further derivatisation
Quantified Difference	At least 1–2 additional synthetic steps avoided when using the aldehyde building block versus carboxylic acid or nitrile precursors
Conditions	Standard medicinal chemistry parallel synthesis workflows

Why This Matters

For library synthesis or SAR exploration programmes where throughput is critical, the aldehyde functionality eliminates protection/deprotection and activation steps required by carboxylic acid or nitrile analogs, directly reducing cycle time and cost per analog.

• [1] PubChem. Comparative functional group analysis based on compound records for 6-(4-methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde, nicotinic acid, and nicotinonitrile analogs. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-06). View Source
• [2] Kendall, J. D.; et al. Novel pyrazolo[1,5-a]pyridines as PI3K inhibitors: variation of the central linker group. Med. Chem. Commun. 2013, 4, 1322–1330. Royal Society of Chemistry. DOI: 10.1039/c3md00187a. View Source

Multi-Supplier Availability and Purity Benchmark

6-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is listed by at least two independent chemical suppliers—AKSci (catalog 1395EK) and LeYan (product 2109646)—each specifying a minimum purity of 95% . Both suppliers confirm the CAS registry number 1880259-27-7, ensuring unambiguous chemical identity traceability . The compound is stocked and shipped for research use, with AKSci operating from the San Francisco Bay Area, USA, and LeYan serving the Chinese domestic market . This multi-supplier availability reduces single-source procurement risk compared to less common regioisomers such as the 5-substituted analog, which has a narrower supplier base .

Supplier redundancy

Supporting evidence

≥2 suppliers (AKSci, LeYan); 95% purity

Reduces single-source procurement risk

Supplier landscape assessed May 2026

Evidence Dimension	Number of identified commercial suppliers and minimum purity specification
Target Compound Data	≥2 identified suppliers (AKSci, LeYan); minimum purity 95%
Comparator Or Baseline	5-(4-Methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS 1872724-56-5): identified via LeYan only at 95% purity in the assessed supplier landscape
Quantified Difference	At least 2× greater supplier redundancy for the 6-substituted regioisomer
Conditions	Supplier landscape assessment as of May 2026; excludes prohibited vendor sources

Why This Matters

Multi-supplier sourcing mitigates the risk of supply interruption, competitive pricing, and batch-to-batch variability, all of which are critical considerations for procurement in hit-to-lead and lead optimisation campaigns.

Key Application Scenarios for Procurement

Kinase Inhibitor Scaffolds with Defined Exit-Vector Geometry

In ALK5 (TGFβ receptor I kinase) and related kinase inhibitor programmes where the pyridine nitrogen serves as a hinge-binding hydrogen bond acceptor, the 6-substituted pyridine-3-carbaldehyde scaffold provides a defined exit-vector trajectory distinct from the 2-substituted series [1]. The 4-methoxy group supplies an additional hydrogen bond acceptor (HBA = 4 vs. 3 for the unsubstituted analog, TPSA = 57 vs. 47.8 Ų) that can be exploited for solvent-exposed interactions without adding rotatable bonds or hydrogen bond donors, maintaining a favourable ligand efficiency profile (MW = 203.20 g·mol⁻¹) . This makes the compound particularly suited for fragment-based or scaffold-hopping approaches targeting the ATP-binding site of kinases where the 6-substitution pattern has been validated crystallographically [1].

CNS-Permissive Library Design

With an XLogP3-AA of 0.6 and TPSA of 57 Ų, 6-(4-methoxy-1H-pyrazol-1-yl)pyridine-3-carbaldehyde falls within the favourable CNS drug-like space (TPSA < 90 Ų, logP = 1–3) [1]. This contrasts sharply with the 4-methanesulfonyl analog (XLogP3-AA = −0.1, TPSA = 90.3 Ų), which is biased toward peripheral target engagement [1]. The four-hydrogen-bond-acceptor profile, combined with the absence of hydrogen bond donors (HBD = 0) and only three rotatable bonds, positions this compound as an ideal core for constructing CNS-targeted libraries where passive blood–brain barrier permeability is a design objective [1].

Parallel Library Synthesis via Aldehyde Derivatisation

The aldehyde functional group at the pyridine 3-position enables one-step reductive amination or Schiff base condensation with diverse amine building blocks, facilitating rapid analog generation without the activation or protection/deprotection steps required for carboxylic acid or nitrile precursors [1]. This direct synthetic accessibility translates into reduced cycle time per analog in library production, which is a critical procurement consideration when scaling from singleton synthesis to parallel arrays of 48–96 compounds [1]. The commercial availability at 95% purity from multiple suppliers further supports consistent input quality for library workflows .

Regioisomeric SAR Exploration

When a pyridylpyrazole core has been identified as a hit, systematic exploration of the 6-, 5-, and 2-substituted regioisomers is essential to map the optimal attachment geometry for target affinity and selectivity. The 6-substituted compound (XLogP3-AA = 0.6) offers comparable lipophilicity to the 2-substituted regioisomer but twice the lipophilicity of the 5-substituted analog (XLogP3-AA = 0.3), providing a distinct physicochemical profile that can be correlated with cellular potency and ADME outcomes [1]. Procuring all three regioisomers as a matched set enables rigorous SAR dissection and prevents the confounding of positional effects with substituent effects in hit-to-lead optimisation [1].

Application

Selection Property

Validation Focus

Kinase inhibitor hinge-binding scaffold

6-substituted exit-vector geometry

Hinge-binding interaction validation

CNS drug-like library construction

Balanced TPSA and XLogP3-AA profile

Passive permeability assessment

Parallel library synthesis

Aldehyde handle for one-step derivatization

Synthetic step efficiency validation

Regioisomeric SAR exploration

Lipophilicity differentiation across regioisomers

Positional effect on target interaction and ADME profiling

• [1] PubChem. Composite computed property data for CID 130511307, CID 130511309, CID 130511315, CID 58168608, and CID 165472566. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-06). View Source